(5-Bromooxazol-2-YL)methanol
Overview
Description
“(5-Bromooxazol-2-YL)methanol” is a chemical compound with the molecular formula C4H4BrNO2. It has a molecular weight of 177.99 . The IUPAC name for this compound is also “(5-bromooxazol-2-yl)methanol” and its structure can be represented by the SMILES notation: BrC1=CN=C(CO)O1 .
Synthesis Analysis
The synthesis of “(5-Bromooxazol-2-YL)methanol” involves a reaction with hydrogen chloride in methanol at 0 - 20℃ for 3.5 hours . Another step in the synthesis involves a reaction with carbon tetrabromide and triphenylphosphine in dichloromethane at 0 - 20℃ for 2 hours .
Molecular Structure Analysis
The molecular structure of “(5-Bromooxazol-2-YL)methanol” consists of 8 heavy atoms, 5 of which are aromatic . The compound has 1 rotatable bond, 3 H-bond acceptors, and 1 H-bond donor .
Physical And Chemical Properties Analysis
“(5-Bromooxazol-2-YL)methanol” is an off-white solid . It has a high GI absorption and is BBB permeant . The compound is not a substrate or inhibitor for various CYP enzymes . Its Log Po/w values range from -0.48 to 1.54 . The compound is very soluble, with solubility values ranging from 2.15 mg/ml to 15.8 mg/ml .
Scientific Research Applications
Synthesis of Oxazole-Based Medicinal Compounds
(5-Bromooxazol-2-YL)methanol is a key precursor in synthesizing oxazole-based molecules, which are significant due to their presence in various biological activities. The oxazole ring is a prime skeleton for drug discovery, as it can easily bind with a spectrum of receptors and enzymes through non-covalent interactions .
Antibacterial Agents
Oxazole derivatives, synthesized using (5-Bromooxazol-2-YL)methanol, have been employed as antibacterial agents. Their ability to interact with bacterial cell components makes them effective in inhibiting bacterial growth .
Antifungal Treatments
Similarly, these compounds have applications in antifungal treatments. The structural diversity of oxazole allows for the development of targeted therapies against various fungal pathogens .
Anti-inflammatory Drugs
The oxazole nucleus is also found in anti-inflammatory drugs. The compounds derived from (5-Bromooxazol-2-YL)methanol can modulate inflammatory pathways, providing relief from inflammation-related conditions .
Antiviral Research
In the field of antiviral research, oxazole-based molecules have shown promise. They can be designed to interfere with viral replication processes, offering potential treatments for viral infections .
Anticancer Applications
The versatility of oxazole compounds extends to anticancer applications. They can be tailored to disrupt cancer cell proliferation and induce apoptosis, making them valuable in cancer therapy .
Anti-parasitic Drugs
Oxazole derivatives are also used in the development of anti-parasitic drugs. Their interaction with parasitic enzymes and receptors can lead to the development of novel treatments for parasitic infections .
Antidiabetic Agents
Lastly, (5-Bromooxazol-2-YL)methanol serves as a starting point for creating antidiabetic agents. These compounds can influence metabolic pathways to help regulate blood sugar levels .
Safety And Hazards
properties
IUPAC Name |
(5-bromo-1,3-oxazol-2-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrNO2/c5-3-1-6-4(2-7)8-3/h1,7H,2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCNATHPEVHILM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=N1)CO)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromooxazol-2-YL)methanol | |
CAS RN |
1454907-14-2 |
Source
|
| Record name | (5-bromooxazol-2-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-oxo-N-(1-phenylethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2861434.png)
![methyl (4-(N-([2,3'-bifuran]-5-ylmethyl)sulfamoyl)phenyl)carbamate](/img/structure/B2861439.png)
![2-{6-Methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride](/img/structure/B2861441.png)
